[4-(Aminomethyl)-2-fluorophenyl]methanol hydrochloride

• IUPAC Name: [4-(aminomethyl)-2-fluorophenyl]methanol;hydrochloride
• InChI: InChI=1S/C8H10FNO.ClH/c9-8-3-6(4-10)1-2-7(8)5-11;/h1-3,11H,4-5,10H2;1H
• InChI Key: BRWGDIJWDVEJKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN)F)CO.Cl
• Molecular Formula: C8H11ClFNO
• Molecular Weight: 191.63 g/mol
• CAS RN: 1423027-79-5

Description

[4-(Aminomethyl)-2-fluorophenyl]methanol hydrochloride, also known as 4-AM-2-F-Phenylmethanol hydrochloride, is a compound used in the synthesis of pharmaceuticals and for other scientific research applications. It is a white crystalline solid that is soluble in water and ethanol. It has a molecular weight of 209.63 g/mol and a melting point of 115-118 °C. It is a versatile compound that has been used in a variety of research applications, including as a reagent in organic synthesis, as a precursor to various pharmaceuticals, and as a catalyst in the synthesis of other compounds.

Scientific Research Applications

Synthetic Methods and Chemical Analysis

• The compound has been involved in research focusing on the development of synthetic methods, such as palladium-catalyzed C-H halogenation, which offers advantages over traditional methods in terms of reaction conditions, yields, selectivity, and chemical diversity (Xiuyun Sun, Yong-Hui Sun, & Yu Rao, 2014).
• It plays a role in the separation and analysis of complex mixtures, as demonstrated by studies in micellar liquid chromatography (MLC) for drug analysis and degradation product identification (D. El-Sherbiny, M. Eid, D. El-wasseef, Riyad M Al-Ashan, & F. Belal, 2005).

Molecular Structure and Property Studies

• Spectroscopic studies have highlighted its utility in understanding molecular fluorescence and dual fluorescence phenomena, which can lead to rapid analysis of conformational changes in related molecules (A. Matwijczuk, D. Kamiński, A. Górecki, A. Ludwiczuk, A. Niewiadomy, S. Maćkowski, & M. Gagoś, 2015).
• Investigations into the crystal structure of related compounds help in understanding weak interactions and molecular conformations which are crucial for materials science and pharmaceutical chemistry (Gihaeng Kang, Jineun Kim, Hyunjin Park, & Tae Ho Kim, 2015).

Advanced Applications

• Research on amino acid methyl ester hydrochlorides showcases methodologies for preparing these compounds in good yields, which are important intermediates in pharmaceuticals and organic chemistry (Jiabo Li & Y. Sha, 2008).
• Studies on the interactions of alcohols with fluorophenylacetylenes enrich our understanding of hydrogen bonding and molecular interactions, which are fundamental in solvent effects and reaction mechanisms (S. Maity, D. K. Maity, & G. Patwari, 2011).